Cas no 917592-87-1 (Benzoic acid, 2,4-dimethyl-6-phenoxy-, ethyl ester)

• Product Name: Benzoic acid, 2,4-dimethyl-6-phenoxy-, ethyl ester
• CAS No: 917592-87-1
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 785864
• PubChem ID: 71428588
• Update Time: 2025-04-19

Benzoic acid, 2,4-dimethyl-6-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dimethyl-6-phenoxy-, ethyl ester
• ethyl 2,4-dimethyl-6-phenoxybenzoate
• DTXSID30847309
• 917592-87-1

• Inchi： 1S/C17H18O3/c1-4-19-17(18)16-13(3)10-12(2)11-15(16)20-14-8-6-5-7-9-14/h5-11H,4H2,1-3H3
• InChI Key： IFPSVPSDRFZAKK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC(C)=CC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 270.125594432g/mol
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų